Cancer
  • AZD3229
    AZD3229
    • Cat. No.:
    • B605753
    • CAS No.:
    • 2248003-60-1
    • Molecular Formula:
    • C24H26FN7O3
    • Molecular Weight:
    • 479.5 g/mol
    Description
    Ubavitinib is an orally bioavailable inhibitor of specific mutated forms of platelet-derived growth factor receptor alpha (PDGFR alpha;  PDGFRa) and mast/stem cell factor receptor c-Kit (SCFR;  CD117),...
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  • AZD4320
    AZD4320
    • Cat. No.:
    • B605761
    • CAS No.:
    • 1357576-48-7
    • Molecular Formula:
    • C45H48ClF3N4O7S3
    • Molecular Weight:
    • 945.5 g/mol
    Description
    dual inhibitor of Bcl-2 and Bcl-x L
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  • AZD4573
    AZD4573
    • Cat. No.:
    • B605762
    • CAS No.:
    • 2057509-72-3
    • Molecular Formula:
    • C22H28ClN5O2
    • Molecular Weight:
    • 429.9 g/mol
    Description
    Zemirciclib is a selective, short-acting inhibitor of the serine/threonine cyclin-dependent kinase 9 (CDK9), the catalytic subunit of the RNA polymerase II (RNA Pol II) elongation factor positive transcription e...
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  • Imaradenant
    Imaradenant
    • Cat. No.:
    • B605764
    • CAS No.:
    • 1321514-06-0
    • Molecular Formula:
    • C15H11ClFN5
    • Molecular Weight:
    • 315.73 g/mol
    Description
    Imaradenant is under investigation in clinical trial NCT03381274 (Oleclumab (MEDI9447) Egfrm NSCLC Novel Combination Study).
    Imaradenant is an orally bioavailable antagonist of the adenosine A2A receptor (A2A...
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  • AZD-5069
    AZD-5069
    • Cat. No.:
    • B605765
    • CAS No.:
    • 878385-84-3
    • Molecular Formula:
    • C18H22F2N4O5S2
    • Molecular Weight:
    • 476.5 g/mol
    Description
    CXC Chemokine Receptor 2 Antagonist AZD5069 is an orally bioavailable, selective and reversible antagonist of CXC chemokine receptor 2 (CXCR2), with potential anti-inflammatory and antineoplastic activities. Upo...
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  • AZD5153
    AZD5153
    • Cat. No.:
    • B605766
    • CAS No.:
    • 1869912-39-9
    • Molecular Formula:
    • C25H33N7O3
    • Molecular Weight:
    • 479.6 g/mol
    Description
    AZD5153 is a member of the class of triazolopyridazines that is [1,2,4]triazolo[4,3-b]pyridazine substituted by methoxy and 4-(4-{2-[(2R)-2,4-dimethyl-3-oxopiperazin-1-yl]ethoxy}phenyl)piperidin-1-yl groups at p...
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  • AZD5153 6-Hydroxy-2-naphthoic acid
    AZD5153 6-Hydroxy-2-naphthoic acid
    • Cat. No.:
    • B605767
    • CAS No.:
    • 1869912-40-2
    • Molecular Formula:
    • C36H41N7O6
    • Molecular Weight:
    • 667.8 g/mol
    Description
    AZD-5153 HNT salt, is a 6-hydroxy-2-naphthoic acid salt of AZD-5153. AZD 5153 a potetn and selective orally available, bivalent inhibitor of the bromodomain and extraterminal (BET) protein BRD4 (IC50 = 5 nM)....
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  • AZD-5991
    AZD-5991
    • Cat. No.:
    • B605770
    • CAS No.:
    • 2143061-81-6
    • Molecular Formula:
    • C35H34ClN5O3S2
    • Molecular Weight:
    • 672.259
    Description
    AZD 5991 is an inhibitor of myeloid cell leukemia-1 (Mcl-1;  IC50 = 0.72 nM). It is selective for Mcl-1 over Bcl-2, Bcl-xL, Bcl-W, and Bfl-1 (IC50s = 20, 36, 49, and 24 µM, respectively). AZD 5991 decreases...
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  • AZD-7648
    AZD-7648
    • Cat. No.:
    • B605776
    • CAS No.:
    • 2230820-11-6
    • Molecular Formula:
    • C18H20N8O2
    • Molecular Weight:
    • 380.4 g/mol
    Description
    DNA-PK inhibitor AZD7648 is an orally bioavailable ATP-competitive inhibitor of DNA-dependent protein kinase (DNA-PK), with potential chemo/radiosensitizing and antineoplastic activites. Upon oral administration...
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  • AZD-7762 hydrochloride
    AZD-7762 hydrochloride
    • Cat. No.:
    • B605778
    • CAS No.:
    • 1246094-78-9
    • Molecular Formula:
    • C17H20ClFN4O2S
    • Molecular Weight:
    • 398.9 g/mol
    Description
    AZD7762 HCl is a checkpoint kinase inhibitor, driving checkpoint abrogation and potentiating DNA-targeted therapies.
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